3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl propanoate

• IUPAC Name: [3-(4-chlorophenyl)-4-oxochromen-7-yl] propanoate
• InChI: InChI=1S/C18H13ClO4/c1-2-17(20)23-13-7-8-14-16(9-13)22-10-15(18(14)21)11-3-5-12(19)6-4-11/h3-10H,2H2,1H3
• InChI Key: CDZBMRQFQCSEBC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H13ClO4
• Molecular Weight: 328.7 g/mol
• CAS No.: 618390-50-4

Description

The compound “3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl propanoate” is a derivative of the “3-(4-chlorophenyl)propanoate” family. Other members of this family include “Ethyl 3-(4-chlorophenyl)propanoate” and “Methyl 3-(4-chlorophenyl)propanoate” which have been studied for their chemical properties.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, a related compound “methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate” has been synthesized in a study. The synthesis involved saponification and hydrazinolysis of the model ester to afford the corresponding acid and hydrazide. The model ester was transformed into the corresponding trichloroacetimidate or acetate by the reaction with trichloroacetonitrile and acetic anhydride.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Substituted Methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates: A study by Komogortsev, Melekhina, and Lichitsky (2022) developed an efficient one-stage method for preparing these compounds using a multicomponent reaction. This method emphasizes atom economy, mild reaction conditions, and easy workup, avoiding the need for chromatographic purifications (Komogortsev, Melekhina, & Lichitsky, 2022).
• Synthesis and Structure Analysis: A different study focused on the spectroscopic, quantum chemical calculations, and molecular docking of a related compound, demonstrating its potential for antimicrobial activity and providing insight into its molecular structure and interactions (Sivakumar et al., 2021).

Anticancer and Antimicrobial Activity

• Bis-Chromenone Derivatives for Anti-proliferative Activity: Venkateswararao et al. (2014) designed, synthesized, and evaluated a novel family of bis-chromone derivatives for their anti-cancer activity against various human cancer cell lines, identifying compounds with micromolar level in vitro anti-proliferative activity (Venkateswararao et al., 2014).
• Antimicrobial and Anticancer Studies: Research by Viji et al. (2020) on a bioactive molecule related to the compound of interest highlighted its potential for antifungal, antibacterial effects, and cancer cell inhibition, further expanding on the versatility of chromene derivatives in therapeutic applications (Viji et al., 2020).

Chemical Reactions and Interactions

• 1,3-Dipolar Cycloaddition Reactions: A study explored the synthesis of new 3-(4-oxo-4H-chromen-3-yl)-3a,6a-dihydropyrrolo[3,4-d]isoxazole-4,6-dione derivatives, showcasing the chemical versatility and potential applications of chromen-based compounds in creating complex molecular structures (Xie et al., 2005).